Cas no 63719-09-5 (methyl (8beta,10xi)-6-propylergoline-8-carboxylate)

63719-09-5 structure
Product name:methyl (8beta,10xi)-6-propylergoline-8-carboxylate
methyl (8beta,10xi)-6-propylergoline-8-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl (8beta,10xi)-6-propylergoline-8-carboxylate
- DTXSID90980160
- Methyl 6-propyldihydronorlysergate
- SCHEMBL7280210
- 63719-09-5
- Methyl 6-propylergoline-8-carboxylate
- Norlysergic acid, 6-propyldihydro-, methyl ester
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- Inchi: InChI=1S/C19H24N2O2/c1-3-7-21-11-13(19(22)23-2)8-15-14-5-4-6-16-18(14)12(10-20-16)9-17(15)21/h4-6,10,13,15,17,20H,3,7-9,11H2,1-2H3/t13-,15?,17-/m1/s1
- InChI Key: GRLSDNSCSUYLMG-GWHNWCKOSA-N
- SMILES: CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)C(=O)OC
Computed Properties
- Exact Mass: 312.18392
- Monoisotopic Mass: 312.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3Ų
- XLogP3: 3.1
Experimental Properties
- PSA: 45.33
methyl (8beta,10xi)-6-propylergoline-8-carboxylate Related Literature
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Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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